Cas no 23389-74-4 (1-(Pyridin-4-yl)hexan-1-one)

• Product Name: 1-(Pyridin-4-yl)hexan-1-one
• CAS No: 23389-74-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 268619
• PubChem ID: 31893
• Update Time: 2025-04-19

1-(Pyridin-4-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)hexan-1-one
• 1-Hexanone,1-(4-pyridinyl)-
• 1-pyridin-4-ylhexan-1-one
• Pentyl 4-pyridyl ketone
• Ketone, pentyl 4-pyridyl
• 5-21-07-00458 (Beilstein Handbook Reference)
• SCHEMBL3983005
• AKOS011915520
• 1-(4-Pyridinyl)hexane-1-one
• 23389-74-4
• SB54996
• BRN 1526389
• Pyridine, 4-hexanoyl-
• 1-HEXANONE, 1-(4-PYRIDYL)-
• 1-(4-Pyridyl)-1-hexanone
• DTXSID00177948
• 1-Hexanone, 1-(4-pyridinyl)-
• 4-Hexanoylpyridine

• Inchi： 1S/C11H15NO/c1-2-3-4-5-11(13)10-6-8-12-9-7-10/h6-9H,2-5H2,1H3
• InChI Key： ZVVOWSXOIPVAOB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CCCCC

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.4

Experimental Properties

• Density: 1.0290 (rough estimate)
• Boiling Point: 309.18°C (rough estimate)
• Flash Point: 131.1°C
• Refractive Index: 1.5480 (estimate)
• PSA: 29.96